1-(3a-{[(5-methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)-2-(3,5-dimethyl-1,2-oxazol-4-yl)ethan-1-one

• IUPAC Name: 1-[3a-[(5-methylpyrimidin-2-yl)oxymethyl]-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrol-2-yl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)ethanone
• InChI: InChI=1S/C20H26N4O3/c1-13-8-21-19(22-9-13)26-12-20-6-4-5-16(20)10-24(11-20)18(25)7-17-14(2)23-27-15(17)3/h8-9,16H,4-7,10-12H2,1-3H3
• InChI Key: QURQKBWVGGZMFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)OCC23CCCC2CN(C3)C(=O)CC4=C(ON=C4C)C
• Molecular Formula: C20H26N4O3
• Molecular Weight: 370.4 g/mol
• CAS No.: 2549010-49-1

Description

The compound 1-(3a-{[(5-methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)-2-(3,5-dimethyl-1,2-oxazol-4-yl)ethan-1-one is a bicyclic heterocyclic molecule featuring:

• An octahydrocyclopenta[c]pyrrol core, which confers conformational rigidity.
• A 3,5-dimethyl-1,2-oxazol-4-yl group, a lipophilic moiety common in medicinal chemistry for its metabolic stability and π-π stacking interactions.

While direct pharmacological data for this compound is unavailable in the provided evidence, its structural motifs align with bioactive molecules targeting enzymes or receptors requiring heterocyclic engagement .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analog: 1-{3-[(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)amino]pyrrolidin-1-yl}-2-(3,5-dimethyl-1,2-oxazol-4-yl)ethan-1-one ()

Structural Differences:

• Core : The analog employs a pyrrolidine ring linked to a dihydrocyclopenta[d]pyrimidin-4-yl group via an amine bond, whereas the target compound has an octahydrocyclopenta[c]pyrrol core with a pyrimidinyloxy substituent.
• Substituent Linkage : The target uses an ether oxygen bridge, while the analog uses an amine linkage, altering hydrogen-bonding capacity and electronic distribution.

Physicochemical Properties (Analog Data):

Property	Value
Molecular Formula	C₁₈H₂₃N₅O₂
Molecular Weight	341.41 g/mol
logP	1.70
Hydrogen Bond Acceptors	6
Hydrogen Bond Donors	1
Polar Surface Area	70.70 Ų

The analog’s moderate logP (1.70) and polar surface area (70.70 Ų) suggest balanced lipophilicity and solubility, typical for orally bioavailable drugs.

Heterocyclic Derivatives: Diethyl 8-cyano-7-(4-nitrophenyl)-2-oxo-3-phenethyl-1,2,3,7-tetrahydroimidazo[1,2-a]pyridine-5,6-dicarboxylate ()

Structural Comparison:

• Core : A tetrahydroimidazo[1,2-a]pyridine system vs. the target’s bicyclic pyrrolidine-pyrimidine scaffold.
• Functional Groups : Both compounds feature nitrile and ester groups, but the target lacks these, favoring ether and oxazole moieties.

Physicochemical Data ():

• Molecular Weight : ~508.51 g/mol (calculated).
• Melting Point : 243–245°C, indicating high crystallinity.

The target’s smaller size (inferred) and lack of polar nitrile/ester groups may enhance membrane permeability compared to this bulkier derivative .

Oxazole-Containing Compounds ()

Synthetic derivatives like 5-amino-3-hydroxy-1H-pyrazol-1-yl)(2,4-diamino-3-cyanothiophene-5-yl)methanone highlight the prevalence of oxazole and pyrimidine motifs in medicinal chemistry. However, the target’s 3,5-dimethyl-1,2-oxazol-4-yl group is optimized for steric shielding and metabolic stability, contrasting with simpler oxazole derivatives in .

Data Table: Comparative Analysis

Compound	Molecular Formula	Molecular Weight (g/mol)	logP	HBA	HBD	Polar Surface Area (Ų)
Target Compound	Not Provided	~400 (estimated)	~2.5*	~7*	~1*	~80*
Compound	C₁₈H₂₃N₅O₂	341.41	1.70	6	1	70.70
Compound	C₂₇H₂₄N₄O₆	508.51	N/A	N/A	N/A	N/A

*Estimated based on structural extrapolation.

Research Implications

• Bioavailability : The target’s pyrimidinyloxy group may enhance solubility compared to the amine-linked analog, but its larger core could reduce absorption .
• Synthetic Feasibility : and suggest routes for introducing oxazole and pyrimidine groups, though stereochemical control for the bicyclic core remains challenging .
• QSAR Considerations : Metrics like logP and polar surface area () are critical for predicting pharmacokinetics .